Cas no 106580-60-3 (1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-)

1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)- Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-diamine,N5-(1-methylethyl)-
• 1H-1,2,4-Triazole-3,5-diamine,N-(1-methylethyl)-(9CI)
• SCHEMBL16706274
• 106580-60-3
• N3-Isopropyl-4H-1,2,4-triazole-3,5-diamine
• AKOS006378575
• AKOS013497083
• 3-N-propan-2-yl-1H-1,2,4-triazole-3,5-diamine
• +Expand

• InChIKey： SFARUGHDNUPASU-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11N5/c1-3(2)7-5-8-4(6)9-10-5/h3H,1-2H3,(H4,6,7,8,9,10)
• SMILES： CC(NC1=NN=C(N)N1)C

Computed Properties

• Exact Mass: 140.0938
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 141.10144537g/mol
• Heavy Atom Count: 10
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 76.72